
7-Bromoheptan-2-one GHS hazard classification

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 7-Bromoheptan-2-one

CAS No.: 50775-02-5

Cat. No.: B1280333

Get Quote

An In-depth Technical Guide to the GHS Hazard Classification of 7-Bromoheptan-2-one

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive analysis of the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals for 7-Bromoheptan-2-one (CAS: 50775-02-

5). Authored for professionals in research and drug development, this document moves beyond a

simple recitation of hazards to explain the causality behind each classification. It integrates data

from authoritative sources to detail the specific GHS categories, including Flammable Liquids

(Category 4), Skin Irritation (Category 2), Serious Eye Irritation (Category 2A), and Specific Target

Organ Toxicity – Single Exposure (Category 3). Furthermore, this guide presents a robust

framework for risk assessment and delineates detailed, field-proven protocols for the safe

handling, storage, and disposal of this compound, ensuring a self-validating system of laboratory

safety.

Introduction to 7-Bromoheptan-2-one
7-Bromoheptan-2-one is a functionalized ketone with the molecular formula C₇H₁₃BrO[1]. Its

bifunctional nature, incorporating both a ketone and a terminal alkyl bromide, makes it a versatile
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intermediate in organic synthesis, particularly in the construction of more complex molecular

architectures relevant to pharmaceutical development. Its utility, however, necessitates a thorough

understanding of its inherent chemical hazards to ensure the safety of laboratory personnel and

the integrity of research. This guide provides the foundational knowledge for its safe and effective

use.

Table 1: Physicochemical Properties of 7-Bromoheptan-2-one

Property Value Source

Molecular Formula C₇H₁₃BrO PubChem[1]

Molecular Weight 193.08 g/mol PubChem[1]

CAS Number 50775-02-5 PubChem[1]

IUPAC Name 7-bromoheptan-2-one PubChem[1]

The Globally Harmonized System (GHS): A
Framework for Chemical Safety
The GHS provides a standardized and universal approach to chemical hazard classification and

communication[2]. Developed by the United Nations, it harmonizes the criteria for classifying

chemical hazards and standardizes the information presented on labels and safety data sheets

(SDS). For researchers and scientists, GHS is not merely a regulatory requirement but a critical

tool for immediate hazard recognition and risk assessment, enabling the implementation of

appropriate safety controls. The system is built on a "weight of evidence" approach, considering

all available data to classify a substance[3][4].

GHS Hazard Classification of 7-Bromoheptan-2-one
Based on data submitted to the European Chemicals Agency (ECHA) C&L Inventory, 7-
Bromoheptan-2-one has a harmonized GHS classification. This section deconstructs each

hazard class, explaining the underlying criteria that lead to its specific classification.

Table 2: GHS Classification Summary for 7-Bromoheptan-2-one
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Flammable

Liquids
Category 4 No Pictogram Warning

H227:

Combustible

liquid

Skin

Corrosion/Irritatio

n

Category 2 ngcontent-ng-c2487356420="" class="ng-star-inserted">Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

Category 2A Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity

(Single Exposure)

Category 3 Warning

H335: May cause

respiratory

irritation

Source:

Aggregated from

ECHA C&L

Inventory

notifications as

reported by

PubChem.

Flammable Liquids, Category 4 (H227: Combustible
liquid)
7-Bromoheptan-2-one is classified as a Category 4 Combustible Liquid. This classification

applies to liquids with a flash point above 60 °C and up to 93 °C. While less of an immediate fire

risk than lower categories, it indicates that the substance can be ignited when heated to a

moderate temperature. This necessitates precautions against heating in the presence of ignition

sources.

Skin Irritation, Category 2 (H315: Causes skin irritation)
The classification as Skin Irritant Category 2 is based on evidence that the substance causes

reversible damage to the skin[5][6]. The GHS criteria for Category 2 are met when animal testing
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shows a mean score of ≥ 2.3 and ≤ 4.0 for erythema (redness) or edema (swelling) across tested

animals, or when inflammation persists to the end of the observation period[5][7]. This

classification signifies that direct contact with the skin is likely to cause a noticeable, but non-

permanent, inflammatory reaction.

Serious Eye Irritation, Category 2A (H319: Causes serious
eye irritation)
Eye Irritation Category 2 is assigned to substances that produce reversible changes in the eye

within a 21-day observation period[8][9]. The subcategory '2A' is crucial; it indicates that the

effects, while reversible, are not expected to clear within 7 days[9]. The underlying experimental

evidence for this classification would typically involve observing specific levels of corneal opacity,

iritis, or conjunctival redness and swelling in animal studies[8][10]. This makes immediate and

thorough eye protection a non-negotiable control measure.

Specific Target Organ Toxicity – Single Exposure,
Category 3 (H335: May cause respiratory irritation)
Specific Target Organ Toxicity (STOT) following a single exposure (STOT-SE) addresses non-

lethal, target organ effects from one-time contact[6][11]. Category 3 is specifically reserved for

transient effects, namely respiratory tract irritation or narcotic effects[6][12]. The H335 hazard

statement for 7-Bromoheptan-2-one points directly to its potential to irritate the respiratory

system upon inhalation of its vapors or aerosols[1]. This necessitates handling in a well-ventilated

area, preferably within a chemical fume hood.

Risk Assessment and Safe Handling Protocols
A robust safety plan is built on a logical hierarchy of controls. The following workflow and

protocols are designed to provide a self-validating system for managing the risks associated with

7-Bromoheptan-2-one.

Risk Assessment Workflow
A systematic risk assessment should precede any new experimental work with this compound.
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Risk Assessment

Hierarchy of Controls

Identify Hazards
(H227, H315, H319, H335)

Evaluate Exposure Potential
(Quantity, Duration, Aerosolization?)

 for specific task

Characterize Risk
(Low, Medium, High)

 based on conditions

1. Engineering Controls
(Fume Hood, Ventilation)

 implement controls

2. Administrative Controls
(SOPs, Training, Labeling)

3. Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Perform Experiment

 proceed with work

Click to download full resolution via product page

Caption: Risk assessment workflow for 7-Bromoheptan-2-one.

Experimental Protocol: Safe Handling and Use
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This protocol outlines the minimum required steps for safely handling 7-Bromoheptan-2-one in a

research setting.

1. Preparation & Engineering Controls:

1.1 Verify that the chemical fume hood is operational (check airflow monitor). All handling of the
stock liquid and transfers must occur within the fume hood.
1.2 Ensure a certified safety shower and eyewash station are accessible and unobstructed.
1.3 Designate a specific area within the hood for the experiment to contain potential spills.
Cover the work surface with absorbent, disposable bench paper.

2. Personal Protective Equipment (PPE):

2.1 Eye Protection: Wear chemical splash goggles that meet ANSI Z87.1 standards. Standard
safety glasses are insufficient due to the H319 (serious eye irritation) classification.
2.2 Hand Protection: Wear nitrile gloves (minimum thickness of 4 mil). Check for tears or
punctures before use. For prolonged contact or large quantities, consider double-gloving or
using thicker butyl rubber gloves.
2.3 Body Protection: A flame-retardant lab coat must be worn and fully buttoned. Ensure
clothing covers all exposed skin on the arms and legs.

3. Chemical Handling:

3.1 Ground/bond containers during transfer of large volumes to prevent static discharge, a
potential ignition source for the combustible liquid.
3.2 Use only non-sparking tools when opening or handling containers[13].
3.3 Avoid inhalation of vapors[13]. Keep the container tightly closed when not in use. Perform
all weighing and solution preparation in the fume hood.
3.4 Prevent skin and eye contact at all times. Use cannulas or syringes for liquid transfers
where possible to minimize exposure.

4. Storage:

4.1 Store in a cool, dry, and well-ventilated area away from heat and sources of ignition[14].
4.2 Keep the container tightly closed and clearly labeled with the GHS pictogram and hazard
statements.
4.3 Store away from incompatible materials such as strong oxidizing agents and strong
bases[14][15].

5. Spill & Emergency Response:
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5.1 Small Spill (<100 mL):
Alert others in the lab.
Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite,
sand).
Collect the absorbed material using non-sparking tools into a labeled, sealed container for
hazardous waste disposal.
Ventilate the area and wash the spill site after material pickup is complete.
5.2 Skin Contact: Immediately flush the affected skin with plenty of water for at least 15
minutes. Remove contaminated clothing. Seek medical attention if irritation persists.
5.3 Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to
do. Seek immediate medical attention.

6. Waste Disposal:

6.1 All waste materials (excess reagent, contaminated absorbents, empty containers) must be
disposed of as hazardous chemical waste.
6.2 Consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification and disposal[15]. Do not empty into drains[15].

Conclusion
The GHS classification of 7-Bromoheptan-2-one as a combustible liquid that causes skin and

serious eye irritation, as well as respiratory tract irritation, provides a clear directive for its cautious

handling. For the drug development and research professional, this classification is not a barrier

but a guide to informed risk management. By understanding the basis for each hazard statement

and implementing a hierarchical system of controls—prioritizing engineering solutions like fume

hoods and supplementing with appropriate administrative procedures and personal protective

equipment—this valuable chemical intermediate can be used both safely and effectively.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for

every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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